Cas no 2012-14-8 (9,12-Octadecadiynoicacid)
9,12-Octadecadiynoic acid is a long-chain fatty acid featuring two alkyne groups at the 9 and 12 positions, making it a valuable intermediate in organic synthesis and materials science. Its diyne functionality allows for selective modifications, such as click chemistry reactions, enabling the development of conjugated polymers, surfactants, or bioactive compounds. The rigid alkyne spacers contribute to controlled molecular assembly, enhancing structural precision in supramolecular chemistry. This compound is particularly useful in research involving lipid mimetics, surface modifications, and advanced material design due to its predictable reactivity and stability under controlled conditions. Its purity and well-defined structure support reproducible experimental outcomes.
9,12-Octadecadiynoicacid structure
Product Name:9,12-Octadecadiynoicacid
CAS No:2012-14-8
MF:C18H28O2
MW:276.413725852966
CID:278300
PubChem ID:329818915
Update Time:2025-06-09
9,12-Octadecadiynoicacid Chemical and Physical Properties
Names and Identifiers
-
- 9,12-Octadecadiynoicacid
- octadeca-9,12-diynoic acid
- ODYA Ro 3-1314
- ODYA
- Ro 3-1314
- 9a-12a-Octadecadiynoic acid
- SR-01000946677-1
- CHEBI:142250
- CAA01214
- octadeca-9, 12-diynoic acid
- 9,12-Octadecadiynoic acid, >=98%
- 9,12-octadecadiynoic acid
- LMFA01030540
- 2012-14-8
- SR-01000946677
- KDYILQLPKVZDGB-UHFFFAOYSA-N
- MFCD00797685
- DTXSID50173935
- HMS3649L21
- HY-N8276
- PD020522
- SCHEMBL47069
- Ro-3-1314
- J-013029
- DTXCID1096426
- G91418
- DB-221716
-
- MDL： MFCD00797685
- Inchi： 1S/C18H28O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h2-5,8,11-17H2,1H3,(H,19,20)
- InChI Key： KDYILQLPKVZDGB-UHFFFAOYSA-N
- SMILES： OC(CCCCCCCC#CCC#CCCCCC)=O
Computed Properties
- Exact Mass: 276.20900
- Monoisotopic Mass: 276.208930132g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 10
- Complexity: 369
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.3
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.30000
- LogP: 4.77890
9,12-Octadecadiynoicacid Security Information
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Storage Condition：−20°C
9,12-Octadecadiynoicacid Customs Data
- HS CODE：2916190090
- Customs Data：
China Customs Code:
2916190090Overview:
2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspectionSummary:
2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%
9,12-Octadecadiynoicacid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci12846-1mg |
9,12-Octadecadiynoic Acid |
2012-14-8 | 98% | 1mg |
￥858.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci12846-5mg |
9,12-Octadecadiynoic Acid |
2012-14-8 | 98% | 5mg |
￥3741.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci12846-10mg |
9,12-Octadecadiynoic Acid |
2012-14-8 | 98% | 10mg |
￥6644.00 | 2023-09-09 | |
| Larodan | 10-1895-4-5mg |
9,12-octadecadiynoic acid |
2012-14-8 | >98% | 5mg |
€443.00 | 2025-03-07 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | O912021-5mg |
9,12-Octadecadiynoic Acid (Ro 3-1314) |
2012-14-8 | 98% | 5mg |
￥5,844.60 | 2022-09-01 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-205191-1 mg |
9,12-Octadecadiynoic Acid, |
2012-14-8 | 1mg |
￥602.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-205191A-5 mg |
9,12-Octadecadiynoic Acid, |
2012-14-8 | 5mg |
￥2,708.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-205191-1mg |
9,12-Octadecadiynoic Acid, |
2012-14-8 | 1mg |
￥602.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-205191A-5mg |
9,12-Octadecadiynoic Acid, |
2012-14-8 | 5mg |
￥2708.00 | 2023-09-05 | ||
| 1PlusChem | 1P002DQ2-1mg |
9,12-Octadecadiynoic acid |
2012-14-8 | ≥98% | 1mg |
$65.00 | 2025-02-19 |
9,12-Octadecadiynoicacid Related Literature
-
1. 542. Essential fatty acids. Part I. Synthesis of linoleic, γ-linolenic, arachidonic, and docosa-4,7,10,13,16-pentaenoic acidJ. M. Osbond,P. G. Philpott,J. C. Wickens J. Chem. Soc. 1961 2779
-
Jeannie L. Hernandez,Dahvid Davda,Jaimeen D. Majmudar,Sang Joon Won,Ashesh Prakash,Alexandria I. Choi,Brent R. Martin Mol. BioSyst. 2016 12 1799
-
Ali Ouadi,Caroline Habold,Murielle Keller,Virgile Bekaert,David Brasse RSC Adv. 2013 3 19040
-
4. The biosynthesis of calendic acid, octadeca-(8E,10E, 12Z)-trienoic, acid, by developing marigold seeds: origins of (E,E,Z) and (Z,E,Z) conjugated triene acids in higher plantsLeslie Crombie,Stephen J. Holloway J. Chem. Soc. Perkin Trans. 1 1985 2425
-
5. An isotopic study (2H and 18O) of the enzymic conversion of linoleic acid into colneleic acid with carbon chain fracture: the origin of shorter chain aldehydesLeslie Crombie,David O. Morgan,Elisabeth H. Smith J. Chem. Soc. Perkin Trans. 1 1991 567
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